Cas no 15689-07-3 (Zinc tetraamine fluoborate)

• Product name: Zinc tetraamine fluoborate
• CAS No: 15689-07-3
• MF: C₉H₁₆O₂
• MW: 156.22214
• CID: 180186
• PubChem ID: 139046798

Zinc tetraamine fluoborate Chemical and Physical Properties

Names and Identifiers

• Zinc tetraamine fluoborate
• [3-(hydroxymethyl)-3-bicyclo[2.2.1]heptanyl]methanol
• tetraamminezinc(2+) bis[tetrafluoroborate(1-)]
• [2-(hydroxymethyl)bicyclo[2.2.1]hept-2-yl]methan-1-ol
• AC1L3ACE
• AC1Q7CD0
• AR-1H9798
• Bicyclo(2.2.1)heptane-2,2-dimethanol
• bicyclo[2.2.1]heptane-2,2-dimethanol
• CTK0I1448
• EINECS 239-467-2
• MolPort-006-121-424
• SureCN152170
• Zinc(2+), tetraammine-, (T-4)-, tetrafluoroborate(1-) (1:2)
• DTXSID301340919
• 15689-07-3

• Inchi： InChI=1S/C9H16O2/c10-5-9(6-11)4-7-1-2-8(9)3-7/h7-8,10-11H,1-6H2
• InChI Key： RGXKKPWZFFCHNE-UHFFFAOYSA-N
• SMILES： OCC1(CC2CCC1C2)CO

Computed Properties

• Exact Mass: 306.04118
• Monoisotopic Mass: 306.04118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4